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Compound of Interest

Compound Name: Chromium nickel oxide (Cr2NiO4)

Cat. No.: B088943 Get Quote

A comprehensive review of publicly available research reveals a significant gap in the literature

regarding the long-term cycling stability of Cr2NiO4 as an anode material for lithium-ion

batteries. While nickel chromite (NiCr2O4), a related spinel oxide, has been explored for

supercapacitor applications, its performance as a lithium-ion battery anode, particularly

concerning extended cycling, remains largely undocumented in peer-reviewed publications.[1]

This absence of experimental data makes a direct and objective comparison of Cr2NiO4 with

established anode materials impossible at this time. However, to aid researchers and scientists

in the evaluation of novel anode materials like Cr2NiO4, this guide provides a framework for

such a comparison. We will use two well-characterized anode materials, graphite (the current

industry standard) and silicon (a promising next-generation alternative), as placeholders to

illustrate the requisite data and experimental protocols for a thorough assessment of long-term

cycling stability.

Comparative Performance of Anode Materials
The long-term cycling stability of an anode material is primarily evaluated based on its ability to

maintain its storage capacity over numerous charge-discharge cycles. Key performance

indicators include specific capacity, coulombic efficiency, and capacity retention. The following

tables present typical performance data for graphite and silicon anodes to serve as a

benchmark for comparison once data for Cr2NiO4 becomes available.

Table 1: Specific Capacity and Coulombic Efficiency
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Anode Material

Theoretical
Specific
Capacity
(mAh/g)

Practical
Specific
Capacity
(mAh/g)

Initial
Coulombic
Efficiency (%)

Stable
Coulombic
Efficiency (%)

Cr2NiO4
Data not

available

Data not

available

Data not

available

Data not

available

Graphite 372[2] ~350 85-95 >99.9

Silicon

(nanostructured)
4200[2] 1000-3000 70-85 >99.5

Table 2: Long-Term Cycling Stability

Anode Material
Capacity Retention
(%) after 500
Cycles

Current Density for
Cycling

Notes

Cr2NiO4 Data not available Data not available

Graphite >95% C/5 - 1C
Commercially mature,

excellent stability.

Silicon

(nanostructured)
70-80% C/5 - 1C

Suffers from large

volume changes,

leading to capacity

fade. Significant

research is ongoing to

improve stability.

Experimental Protocols
To ensure a fair and accurate comparison, standardized experimental protocols are crucial. The

following outlines a typical methodology for assessing the long-term cycling stability of a new

anode material like Cr2NiO4.

1. Material Synthesis:
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For Cr2NiO4: A detailed synthesis protocol would be required. Common methods for

producing similar mixed metal oxides include sol-gel synthesis, co-precipitation, or solid-

state reaction. The protocol should specify precursors, solvents, reaction temperatures, and

calcination conditions.

2. Electrode Preparation:

The active material (e.g., Cr2NiO4 powder) is mixed with a conductive agent (e.g., carbon

black) and a binder (e.g., polyvinylidene fluoride - PVDF) in a solvent (e.g., N-methyl-2-

pyrrolidone - NMP) to form a slurry.

The slurry is then cast onto a copper foil current collector and dried under vacuum to remove

the solvent.

The coated foil is cut into circular electrodes of a specific diameter.

3. Cell Assembly:

Coin cells (e.g., CR2032) are assembled in an argon-filled glovebox to prevent moisture and

oxygen contamination.

The cell consists of the prepared anode, a lithium metal counter and reference electrode, a

separator (e.g., Celgard), and an electrolyte (e.g., 1 M LiPF6 in a mixture of ethylene

carbonate and dimethyl carbonate).

4. Electrochemical Measurements:

Cyclic Voltammetry (CV): Performed for the initial cycles to identify the electrochemical

reaction potentials.

Galvanostatic Cycling: The cell is charged and discharged at a constant current between

defined voltage limits (e.g., 0.01 V to 3.0 V vs. Li/Li+).

Formation Cycles: The first few cycles are typically performed at a low current rate (e.g.,

C/20) to form a stable solid electrolyte interphase (SEI) layer.
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Long-Term Cycling: The cell is then cycled at a higher rate (e.g., C/5 or 1C) for an

extended number of cycles (e.g., 500 or more) to evaluate capacity retention.

Electrochemical Impedance Spectroscopy (EIS): Performed at different cycle intervals to

analyze changes in the cell's internal resistance.

Experimental Workflow
The logical flow of assessing a novel anode material is depicted in the following diagram:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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